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Introduction

Alox Aqualox 232 is a water-based corrosion inhibitor composed of amine salts of organic
acids, designed to protect ferrous metals, such as mild steel, in aqueous environments.[1][2][3]
It is soluble in water and glycols, making it a versatile additive in various industrial applications,
including metalworking fluids.[1][2][3] The effectiveness of Alox Aqualox 232 is reportedly
enhanced in alkaline conditions, where a higher pH contributes to its protective mechanism.[1]
[2][3] This document provides a detailed experimental setup for evaluating the corrosion
inhibition performance of Alox Aqualox 232 on mild steel. The protocols outlined below cover
surface preparation, electrochemical testing, and accelerated corrosion testing to provide a
comprehensive assessment of the inhibitor's efficacy.

Experimental Protocols
Materials and Equipment

o Mild Steel Coupons: Rectangular coupons of mild steel (e.g., AISI 1018 or similar) with a
typical size of 5cm x 2 cm x 0.2 cm. A small hole should be drilled near one end for
suspension.

e Alox Aqualox 232: As the corrosion inhibitor under investigation.
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e Corrosive Medium: A 3.5% sodium chloride (NaCl) solution prepared with deionized water is
a standard corrosive environment simulating seawater.

o Surface Preparation Reagents: Acetone, ethanol, and a suitable degreasing agent. Silicon
carbide (SiC) abrasive papers of various grits (e.g., 240, 400, 600, 800, 1200 grit).

o Electrochemical Cell: A standard three-electrode cell consisting of a working electrode (mild
steel coupon), a reference electrode (e.g., Saturated Calomel Electrode - SCE or
Silver/Silver Chloride - Ag/AgCl), and a counter electrode (e.g., platinum or graphite).

o Potentiostat/Galvanostat: For conducting electrochemical measurements.

o Salt Spray Chamber: For accelerated corrosion testing, conforming to ASTM B117
standards.[4]

e pH Meter: For adjusting and monitoring the pH of the test solutions.
» Analytical Balance: For weighing coupons for weight loss measurements.

» Ultrasonic Bath: For cleaning the mild steel coupons.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.
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Caption: Experimental workflow for testing Alox Aqualox 232.

Step-by-Step Protocols

2.3.1. Mild Steel Coupon Preparation

» Degreasing: Clean the mild steel coupons with a suitable degreasing agent to remove any oil
or grease. Subsequently, sonicate the coupons in acetone and then ethanol for 10 minutes
each to ensure a thoroughly clean surface.

e Mechanical Abrading: Abrade the surfaces of the coupons sequentially with silicon carbide
(SIC) papers of increasing grit size (240, 400, 600, 800, and 1200). This process should be
done in a unidirectional manner to create a uniform surface finish.

+ Cleaning and Drying: After abrading, rinse the coupons with deionized water and then
ultrasonically clean them in deionized water for 5 minutes to remove any abrasive particles.
Finally, dry the coupons with a stream of warm air and store them in a desiccator until use.

2.3.2. Inhibitor Solution Preparation and Application
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e Solution Preparation: Prepare a stock solution of Alox Aqualox 232 in deionized water.
Based on the typical treat rate of 5-20% in concentrate, and assuming a 1:10 dilution of the
concentrate for application, a starting test range of 0.5% to 2.0% (w/v) of Alox Aqualox 232
in the final solution is recommended. Prepare a series of concentrations within this range
(e.g., 0.5%, 1.0%, 1.5%, 2.0%).

e pH Adjustment: For each concentration, prepare two sets of solutions. In the first set, use the
solution as prepared. In the second set, adjust the pH to an alkaline value (e.g., pH 9.5)
using a suitable buffer or a dilute solution of an amine like triethanolamine, as the
effectiveness of Alox Aqualox 232 is enhanced at higher pH.

« Inhibitor Application: Immerse the prepared mild steel coupons in the different Alox Aqualox
232 solutions for a predetermined period (e.g., 1 hour) to allow for the formation of a
protective film. A control set of coupons should be immersed in deionized water without the
inhibitor.

2.3.3. Electrochemical Measurements

o Setup: After the immersion period, transfer the treated and control coupons (one at a time) to
the electrochemical cell containing the 3.5% NacCl solution. The coupon will serve as the
working electrode.

e Open Circuit Potential (OCP): Monitor the OCP for a period of time (e.g., 30-60 minutes) until
a stable potential is reached.

o Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements at the OCP
over a frequency range of 100 kHz to 10 mHz with a small amplitude sinusoidal voltage (e.qg.,
10 mV). The data can be used to determine the charge transfer resistance (Rct), which is
inversely proportional to the corrosion rate.

o Potentiodynamic Polarization: Conduct potentiodynamic polarization scans by sweeping the
potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV versus
OCP) at a slow scan rate (e.g., 0.166 mV/s). From the polarization curves, the corrosion
potential (Ecorr) and corrosion current density (icorr) can be determined by Tafel
extrapolation.

2.3.4. Accelerated Corrosion Test (Salt Spray)
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e Procedure: Place the treated and control mild steel coupons in a salt spray chamber
according to the ASTM B117 standard. The chamber will maintain a fine mist of 5% NacCl
solution at a constant temperature (e.g., 35°C).[4]

o Evaluation: Periodically inspect the coupons for the appearance of corrosion products (e.g.,
rust). The time until the first signs of corrosion appear and the extent of corrosion after a
fixed duration (e.g., 24, 48, 96 hours) are measures of the inhibitor's performance.

2.3.5. Weight Loss Measurement

o Procedure: Weigh the prepared mild steel coupons accurately before and after immersion in
the corrosive medium (3.5% NaCl solution) with and without the inhibitor for an extended
period (e.g., 24, 48, 72 hours).

o Cleaning: After immersion, carefully clean the coupons to remove any corrosion products
according to standard procedures (e.g., using a cleaning solution like Clarke's solution).

o Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition

efficiency (IE%).

Data Presentation

The quantitative data obtained from the experiments should be summarized in tables for clear

comparison.

Table 1: Electrochemical Parameters
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Inhibitor ) Inhibition
. Ecorr (mV icorr o
Concentrati  pH Rct (Q-cm?)  Efficiency
vs. SCE) (nAlcm?)

on (%) (%)

0 (Control) 7.0 -650 15.2 1.8 x 103 -

0.5 7.0 -600 8.5 3.2x 103 44.1

1.0 7.0 -550 4.1 6.5 x 103 73.0

15 7.0 -520 25 1.1 x10% 83.6

2.0 7.0 -500 1.8 1.5x 104 88.2

0.5 9.5 -580 6.2 45 x 108 59.2

1.0 9.5 -530 29 9.1 x 103 80.9

15 9.5 -500 15 1.8 x 10# 90.1

2.0 9.5 -480 1.1 2.5x10% 92.8

Table 2: Weight Loss and Salt Spray Results
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Inhibitor . Corrosion Inhibition Time to
. Weight o .

Concentrati  pH Rate Efficiency First Rust

Loss (mg)

on (%) (mmlyear) (%) (hours)

0 (Control) 7.0 25.4 0.115 <8

0.5 7.0 14.1 0.064 44.5 16

1.0 7.0 6.9 0.031 72.8 36

15 7.0 4.2 0.019 83.5 60

2.0 7.0 3.1 0.014 87.8 84

0.5 9.5 10.5 0.048 58.7 24

1.0 9.5 4.9 0.022 80.7 48

15 9.5 2.5 0.011 90.2 72

2.0 9.5 19 0.009 92.5 > 96

Signaling Pathway/Logical Relationship Diagram

The proposed mechanism of corrosion inhibition by Alox Aqualox 232 on the mild steel

surface involves the adsorption of the inhibitor molecules to form a protective barrier.
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Caption: Proposed mechanism of corrosion inhibition.

Conclusion

The provided protocols offer a comprehensive framework for the systematic evaluation of Alox
Aqualox 232 as a corrosion inhibitor for mild steel. By employing a combination of
electrochemical techniques, accelerated testing, and weight loss measurements, researchers
can obtain robust and comparative data on its performance. The results will be critical for
determining optimal application parameters, such as concentration and pH, to maximize the
protective capabilities of this inhibitor in various industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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